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Compound Focus: Delphinidin 3-glucoside chloride

CAS No.: 6906-38-3

Cat. No.: S592777

Key Experimental Parameters for Cell Culture

The table below summarizes established experimental parameters for delphinidin 3-glucoside chloride

from recent studies:

Experimental . Concentration - .

Cell Lines/Models Key Findings/Effects Citation
Area Range
Cytotoxicity & HCT-116 100-600 pg/mL ICs0: 396 £ 23 pg/mL [1]
ICso0 (Colorectal)

HT-29 (Colorectal) 100-600 pg/mL ICs0: 329 £ 17 pg/mL [1]
Immune HCT-116 & PBMC Not Specified Decreased PD-L1 [1]
Checkpoint Co-culture expression by 39%;
Inhibition Decreased PD-1 by 41-

55%

Apoptosis B Cell Chronic 30-100 uM Redox-sensitive Caspase- [2]
Induction Lymphocytic 3 activation

Leukaemia (B CLL)
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Experimental
Area

Kinasel/Target
Inhibition

Anti-
angiogenesis

In Vivo Model

Cell Lines/Models

INS-1 (Pancreatic (3-
cells)

Human Aortic
Endothelial Cells
(HAOECS)

MDA-MB-231
xenografted mice

Concentration

Key Findings/Effects Citation
Range
1-100 uM EGFR Inhibition (ICso: 2.37  [2]

HM)
0.1-5 pg/mL Inhibited capillary-like [3]
(sEV-loaded) formation; 100x potency

vs. free delphinidin
40 mg/kg/day Inhibited tumor growth [2]
(i.9., 25 days)

Detailed Experimental Protocols

Cell Viability and ICso Determination (MTT Assay)

This protocol is adapted from studies on colorectal cancer cells [1].

Materials:

e Cell lines: HCT-116 or HT-29 human colorectal cancer cells

e Culture Medium: Minimum Essential Medium Eagle with 10% FBS, 1% penicillin/streptomycin
¢ Delphinidin 3-glucoside chloride (HY-108052, MedChemExpress, purity >99%)

¢ CellTiter 96 AQueous One Solution Cell Proliferation Assay (Promega)

Procedure:

¢ Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10* cells per well and incubate for 24

hours.

e Treatment Preparation: Prepare delphinidin 3-glucoside chloride stock solution in DMSO. Further
dilute in culture medium to final concentrations of 50, 100, 200, 400, and 600 pg/mL. Ensure final
DMSO concentration does not exceed 0.5%.

¢ Treatment and Incubation: Replace medium with treatment solutions and incubate for 24 hours at
37°Cin 5% COa..

¢ Viability Assessment: Add 20 L of CellTiter 96 AQueous One Solution to each well. Incubate for 1-

4 hours.
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e Absorbance Measurement: Measure absorbance at 490-515 nm using a microplate reader.
o Data Analysis: Calculate percentage viability relative to untreated control. Determine ICso values
using Prism 6 software or equivalent.

Immune Checkpoint Inhibition (PD-L1/PD-1 Expression)

This protocol evaluates effects on immune checkpoint proteins in colorectal cancer models [1].

Materials:

Cell lines: HCT-116, HT-29, and peripheral blood mononuclear cells (PBMC)
Co-culture Medium: RPMI with 10% FBS, 1% penicillin/streptomycin
Primary antibodies: PD-L1 (1C10) and PD-1

Flow cytometry or Western blot equipment

Procedure:

¢ Monoculture Setup: Culture HCT-116 cells separately and treat with delphinidin 3-glucoside
chloride or cyanidin-3-O-glucoside for 24 hours.

e Co-culture Setup: Co-culture PBMC with HCT-116 or HT-29 cells in appropriate ratios. Treat with
anthocyanins.

¢ Protein Expression Analysis:

o For Flow Cytometry: Harvest cells, fix, permeabilize, and stain with anti-PD-L1 or anti-PD-1
antibodies. Analyze fluorescence intensity.

o For Western Blotting: Lyse cells in RIPA buffer. Separate proteins by SDS-PAGE, transfer to
membrane, and probe with primary antibodies followed by HRP-conjugated secondary
antibodies.

e Data Interpretation: Calculate percentage decrease in protein expression compared to untreated
controls.

Apoptosis Induction in B-CLL Cells

This protocol demonstrates pro-apoptotic effects [2].

Materials:

e Primary B-CLL cells isolated from patients
e Culture Medium: RPMI 1640 with 10% FBS
¢ Delphinidin 3-glucoside chloride (30-100 puM)
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e Caspase-3 activity assay kit
Procedure:

e Cell Culture: Isulate and culture primary B-CLL cells.
e Treatment: Treat cells with 30-100 uM delphinidin 3-glucoside chloride for 24 hours.
e Apoptosis Assessment:
o Measure Caspase-3 activation using fluorometric or colorimetric assay.
o Analyze additional apoptotic markers: Cytochrome c release, Bax/Bcl-2 ratio by Western
blotting.
¢ Data Analysis: Quantify fold-increase in Caspase-3 activity and expression changes in apoptotic
markers.

Anti-angiogenesis Assay (Tube Formation)

This protocol uses small extracellular vesicles (sEVs) to enhance delphinidin delivery [3].

Materials:

e Human Aortic Endothelial Cells (HAOECS)

¢ Delphinidin-loaded sEVs (prepared from JAWS Il dendritic cells)
e Matrigel matrix

e Endothelial cell growth medium MV2

Procedure:

e sEV Loading: Isolate sEVs from JAWS Il cells by differential centrifugation. Incubate with delphinidin
(0.1-5 pg/mL) for 2 hours with vortexing. Remove free delphinidin by washing.

¢ Tube Formation Assay:

Coat 96-well plates with Matrigel and allow polymerization.

Seed HAOECs at 1 x 10* cells/well.

Treat with delphinidin-loaded sEVs (10 pg/mL) or free delphinidin.

Incubate for 4-8 hours at 37°C.

¢ Image Analysis: Capture images of tube networks. Quantify total tube length, number of branches,
and nodes using ImageJ software.

o

(e]

[¢]

[e]

Delphinidin Signhaling Pathways
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The diagram below summarizes the key molecular mechanisms of delphinidin 3-glucoeside chloride

identified in research.

Delphinidin 3-glucoside Mechanism of Action
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Critical Technical Considerations

Compound Handling and Stability:

¢ Delphinidin 3-glucoside chloride is light-sensitive and stable only at acidic pH (<3) [3].

¢ Prepare fresh stock solutions for each experiment. For in vitro studies, dissolve in DMSO at 10-100
mM stock concentrations, then dilute in culture medium [2].

e Final DMSO concentration should not exceed 0.5% to avoid cytotoxicity.

Bioavailability Enhancement: Recent studies show that encapsulation in small extracellular vesicles (SEVs)
significantly enhances delphinidin stability and efficacy. sEV-loaded delphinidin showed 100-fold increased

potency in inhibiting capillary-like formation compared to free delphinidin [3].

Cell Line-Specific Considerations:
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¢ Microsatellite instability status may influence response to treatment. HCT-116 (microsatellite instable)
and HT-29 (chromosomal instability) showed different sensitivity patterns [1].
e Normal cell lines should be included to assess selective toxicity.

Conclusion

Delphinidin 3-gluceside chloride demonstrates multifaceted anti-cancer activities through immune
checkpoint inhibition, apoptosis induction, kinase inhibition, and anti-angiogenesis effects. The protocols
provided here offer standardized methodologies for evaluating these mechanisms in various cancer models.
Researchers should pay particular attention to compound stability and consider novel delivery approaches

like sEV encapsulation to enhance bioavailability and efficacy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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